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Compound of Interest

Compound Name: 8-Chloro-arabinoadenosine

Cat. No.: B15583870 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of 8-Chloro-arabinoadenosine, a purine nucleoside analog. Adherence to these

protocols is critical to mitigate risks and maintain regulatory compliance.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Standard PPE for handling 8-Chloro-
arabinoadenosine includes:

Gloves: Chemically resistant nitrile gloves are recommended. Consider double-gloving for

enhanced protection.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A dedicated laboratory coat should be worn.

Respiratory Protection: When handling the solid form or if there is a risk of aerosolization, a

NIOSH-approved respirator is advised.

All handling of 8-Chloro-arabinoadenosine, including solution preparation and aliquoting,

should be conducted within a certified chemical fume hood or a biological safety cabinet to
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minimize inhalation exposure.

Quantitative Data Summary
The following table summarizes key quantitative data for 8-Chloro-arabinoadenosine.

Property Value

Molecular Formula C₁₀H₁₂ClN₅O₄[1]

Molecular Weight 301.69 g/mol [1]

CAS Number 769872-68-6[1]

Note: Further physical and chemical properties such as boiling point, melting point, and density

have not been determined or are not readily available in the provided search results.

Step-by-Step Disposal Procedures
The disposal of 8-Chloro-arabinoadenosine and any contaminated materials must be

managed as hazardous chemical waste. It is crucial to follow the guidelines established by your

institution's Environmental Health and Safety (EH&S) department in conjunction with local,

state, and federal regulations.

Waste Segregation and Containment
Proper segregation at the point of generation is the first critical step.

Unused or Expired 8-Chloro-arabinoadenosine (Bulk Waste):

Classification: This is considered bulk hazardous waste.

Containment: Keep the compound in its original, clearly labeled container.[2][3] If the

original container is compromised, transfer the waste to a new, compatible, and securely

sealed container.[4][5] The container must be clearly labeled as "Hazardous Waste: 8-
Chloro-arabinoadenosine".

Contaminated Labware (Trace Waste):
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Classification: Items with minimal residual contamination, such as used vials, pipette tips,

gloves, and bench paper, are considered trace chemical waste.[2]

Containment: Double-bag this waste in clear plastic bags to allow for visual inspection by

EH&S personnel.[2] The bags must be labeled as "Hazardous Waste" and specify the

chemical contaminant.

Liquid Waste (Aqueous Solutions):

Classification: Solutions containing 8-Chloro-arabinoadenosine are considered

hazardous liquid waste.

Containment: Collect liquid waste in a dedicated, leak-proof, and chemically compatible

container with a secure screw-on cap.[2][4] The container must be labeled "Hazardous

Waste" with the full chemical name and approximate concentration. Do not dispose of this

waste down the drain.[6]

Storage of Hazardous Waste
All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within

the laboratory.[4]

Secondary Containment: Place all waste containers in a secondary container, such as a lab

tray or bin, to contain any potential leaks or spills.[2] The secondary container must be

chemically compatible with the waste and have the capacity to hold 110% of the volume of

the primary container.[2]

Segregation: Store containers of 8-Chloro-arabinoadenosine waste away from

incompatible materials.[4][5]

Container Integrity: Ensure all waste containers are kept tightly closed except when adding

waste.[2][5] Regularly inspect containers for any signs of degradation or leakage.[4]

Arranging for Disposal
EH&S Pickup: Contact your institution's Environmental Health and Safety (EH&S)

department to schedule a pickup for your hazardous waste.[2][3] Do not allow hazardous

waste to accumulate in the lab for more than 90 days from the date of generation.[2]
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Documentation: Complete all required hazardous waste tags or manifests as per your

institution's protocol. This typically includes the chemical name, quantity, and hazard

information.

Experimental Protocols
While specific experimental protocols for the disposal of 8-Chloro-arabinoadenosine are not

detailed in the provided search results, a general procedure for the decontamination of

surfaces contaminated with similar compounds can be adapted. This procedure should be

validated by the end-user and approved by the relevant institutional safety committee.

Surface Decontamination Protocol:

Preparation: Prepare a fresh 10% bleach solution.

Application: Liberally apply the bleach solution to the contaminated surface.

Contact Time: Allow the bleach solution to remain on the surface for a minimum of 10

minutes.

Wiping: Wipe the surface with absorbent pads.

Rinsing: Rinse the surface thoroughly with water.

Drying: Allow the surface to air dry completely.

Disposal: Dispose of all used absorbent pads and PPE as trace chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 8-Chloro-
arabinoadenosine.
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Caption: Workflow for the safe disposal of 8-Chloro-arabinoadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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